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Abstract: This document provides detailed application notes and protocols for the use of

Pigment Blue 14 (CI 42600:1) in textile printing. It is intended for researchers and scientists in

the fields of materials science, chemistry, and textile engineering. The notes cover the

physicochemical properties of Pigment Blue 14, a representative experimental protocol for its

application, and a summary of its performance characteristics. Due to the limited industrial use

of Pigment Blue 14, this document also draws on general principles of pigment printing to

provide a comprehensive guide. It is important to distinguish Pigment Blue 14 from the more

commonly used Pigment Blue 15 (Copper Phthalocyanine), which possesses different chemical

and fastness properties.

Introduction
Pigment Blue 14 (PB 14) is a synthetic organic pigment belonging to the triarylmethane class

of colorants.[1][2] Its CAS number is 1325-88-8.[1][2] It is known for producing a brilliant,

reddish-blue shade.[1][2][3] While listed for use in textile printing, its application in this area has

diminished due to its comparatively lower fastness properties compared to other pigments like

the phthalocyanine family.[4] These notes provide a framework for evaluating and applying

Pigment Blue 14 in a research or developmental context.

Physicochemical Properties
Pigment Blue 14 is the phosphotungstomolybdic acid lake of a substituted

triaminotriphenylmethane basic dye.[4] Its general properties are summarized in the table

below.
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Property Value References

C.I. Name Pigment Blue 14 [1]

C.I. Number 42600:1 [2]

CAS Number 1325-88-8 [1][2]

Molecular Formula C₃₁H₄₃N₃ [1][2]

Molecular Weight 457.69 g/mol [1][2]

Appearance Blue Powder [5]

Shade Reddish Blue [2][3]

Density 1.6 - 1.8 g/cm³ [3][5]

Oil Absorption 40-50 ml/100g [2][5]

Melting Point 165-170°C [6]

Performance and Fastness Properties
The durability of a pigment print on a textile substrate is determined by its fastness to various

environmental factors. The following table summarizes the available data for Pigment Blue 14.

The fastness is typically rated on a scale of 1 to 5, where 5 represents the highest fastness.

Fastness Property Rating References

Light Fastness 3 - 5 [2][3][5]

Heat Resistance 140 - 160°C [2][3][5]

Water Resistance 4 - 5 [2][3]

Oil Resistance 3 [2]

Acid Resistance 3 - 5 [2][3]

Alkali Resistance 4 - 5 [2][3]

Note: The reported values can vary between suppliers.
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Experimental Protocol: Pigment Printing on Cotton
Fabric
This protocol outlines a representative procedure for applying Pigment Blue 14 to a cotton

substrate. The formulation provided is a general starting point and may require optimization

based on the specific substrate and performance requirements.

4.1. Materials and Equipment

Pigment Blue 14 powder

Binder (e.g., acrylic-based)

Thickener (e.g., synthetic polymer-based)

Softener (optional)

Ammonia solution (for pH adjustment)

Deionized water

Cotton fabric (pre-scoured and bleached)

Laboratory balance

Mechanical stirrer

pH meter

Screen printing frame and squeegee

Drying oven

Curing oven or heat press

4.2. Preparation of the Printing Paste

A typical formulation for a pigment printing paste is as follows:
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Component Percentage (%)

Pigment Blue 14 1.0 - 5.0

Binder 10.0 - 20.0

Thickener 1.5 - 3.0

Softener 0.0 - 2.0

Deionized Water Remainder to 100

pH 8.0 - 9.0

Procedure:

Weigh the required amount of deionized water into a beaker.

While stirring, add the thickener and stir until a smooth, lump-free paste is formed.

Add the binder to the paste and continue stirring until homogeneous.

In a separate container, create a dispersion of Pigment Blue 14 in a small amount of water.

Add the pigment dispersion to the main paste and stir thoroughly.

If required, add the softener.

Adjust the pH of the final paste to 8.0-9.0 using a dilute ammonia solution.

Continue stirring for 15-20 minutes to ensure complete homogenization.

4.3. Application and Fixation

Place the cotton fabric on a flat, padded surface.

Position the screen printing frame onto the fabric.

Apply a line of the prepared printing paste at one end of the screen.
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Using the squeegee at a 45-degree angle, draw the paste firmly and evenly across the

screen.

Carefully lift the screen to reveal the print.

Allow the printed fabric to air dry or use a drying oven at 80-100°C for 3-5 minutes.

Cure the dried print at 150-160°C for 3-5 minutes in a curing oven or using a heat press. This

step is crucial for cross-linking the binder and fixing the pigment to the fabric.

After curing, the fabric can be subjected to a mild washing to remove any residual thickener

and unfixed particles.

Diagrams
The following diagrams illustrate the workflow and chemical interactions involved in the pigment

printing process.
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Fig. 1: Experimental workflow for textile printing.
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Printing Paste Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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